Cas no 952479-98-0 (Methyl 2-amino-5-fluoro-3-methylbenzoate)

Methyl 2-amino-5-fluoro-3-methylbenzoate structure
952479-98-0 structure
Product Name:Methyl 2-amino-5-fluoro-3-methylbenzoate
CAS No:952479-98-0
MF:C9H10FNO2
MW:183.179605960846
CID:797061
PubChem ID:53415135
Update Time:2025-09-24

Methyl 2-amino-5-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-5-fluoro-3-methylbenzoate
    • Benzoic acid, 2-amino-5-fluoro-3-methyl-, methyl ester
    • SCHEMBL1060105
    • DTXSID10696973
    • methyl 2-amino-5-fluoro-3-methyl-benzoate
    • A845250
    • EN300-104614
    • METHYL2-AMINO-5-FLUORO-3-METHYLBENZOATE
    • 952479-98-0
    • AT14737
    • CS-0210023
    • BENZOICACID, 2-AMINO-5-FLUORO-3-METHYL-, METHYL ESTER
    • BS-24655
    • FZVXQHDTZQYNMO-UHFFFAOYSA-N
    • Inchi: 1S/C9H10FNO2/c1-5-3-6(10)4-7(8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
    • InChI Key: FZVXQHDTZQYNMO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)OC)C(=C(C)C=1)N

Computed Properties

  • Exact Mass: 183.07
  • Monoisotopic Mass: 183.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 286.8±40.0 ºC (760 Torr),
  • Flash Point: 127.3±27.3 ºC,
  • Solubility: Very slightly soluble (0.48 g/l) (25 º C),

Methyl 2-amino-5-fluoro-3-methylbenzoate Pricemore >>

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